2-(4-(Cyclobutylmethoxy)-3-fluorophenyl)acetic acid

Specification

• Molecular Formula: C13H15FO3
• Molecular Weight: 238.25 g/mol
• IUPAC Name: 2-[4-(cyclobutylmethoxy)-3-fluorophenyl]acetic acid
• Standard InChI: InChI=1S/C13H15FO3/c14-11-6-10(7-13(15)16)4-5-12(11)17-8-9-2-1-3-9/h4-6,9H,1-3,7-8H2,(H,15,16)
• Standard InChI Key: GEEYSBUFJATXSZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)COC2=C(C=C(C=C2)CC(=O)O)F

Introduction

2-(4-(Cyclobutylmethoxy)-3-fluorophenyl)acetic acid is a complex organic compound with a molecular formula of C14H17F O3 and a molecular weight of approximately 250.29 g/mol. This compound is of significant interest in medicinal chemistry, particularly for its potential applications in treating neurodegenerative diseases. Its unique molecular structure, featuring a cyclobutylmethoxy group and a fluorophenyl moiety, contributes to its biological activity and pharmacological properties.

Synthesis and Production

The synthesis of 2-(4-(Cyclobutylmethoxy)-3-fluorophenyl)acetic acid typically involves multiple steps, requiring optimized reaction conditions to maximize yield and purity. Industrial-scale production often employs continuous flow reactors to enhance efficiency, alongside stringent quality control measures to ensure consistency.

Synthesis Steps Overview

• Step 1: Formation of the fluorophenyl backbone.

• Step 2: Introduction of the cyclobutylmethoxy group.

• Step 3: Conversion to the acetic acid derivative.

Solvents and Conditions

Solvent/Condition	Purpose
Water/Organic Solvents	Enhance dissolubility and reactivity
Temperature Control	Optimize reaction rates and selectivity
Catalysts	Facilitate specific transformations

Chemical Reactions

Reaction Type	Description
Hydrolysis	Conversion to alcohol or other derivatives
Esterification	Formation of esters with alcohols
Amidation	Reaction with amines to form amides

Biological Activity and Potential Applications

The compound is hypothesized to interact with biological targets by modulating enzyme activity, binding to specific receptors, or altering cellular signaling pathways involved in neurodegenerative processes. Its potential applications in medicinal chemistry are promising, particularly for neurodegenerative diseases.

Potential Therapeutic Targets

Disease/Condition	Mechanism of Action
Neurodegenerative Diseases	Modulation of enzyme activity or receptor binding
Other Potential Targets	Alteration of cellular signaling pathways